Cas no 2137789-80-9 (3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2137789-80-9
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• CID: 6190404
• PubChem ID: 165608015
• Update Time: 2025-06-28

3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-767053
• 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide
• 2137789-80-9

• Inchi： 1S/C9H15N3O2S/c1-3-10-15(13,14)9-6-8(7-4-5-7)11-12(9)2/h6-7,10H,3-5H2,1-2H3
• InChI Key： DRXCGQZLMABAIP-UHFFFAOYSA-N
• SMILES： S(C1=CC(C2CC2)=NN1C)(NCC)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.4Ų

Additional information on 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide

Introduction to 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 2137789-80-9)

3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide, identified by the CAS number 2137789-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfonamide class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of a cyclopropyl group, an N-ethyl substituent, and a methyl group at the 1-position of the pyrazole ring, along with a sulfonamide functional group at the 5-position, contributes to its unique chemical properties and biological interactions.

The 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide structure exhibits notable physicochemical characteristics, including solubility, stability, and metabolic profiles, which are critical factors in drug design and development. The cyclopropyl group enhances lipophilicity, while the sulfonamide moiety introduces polarity and potential hydrogen bonding capabilities. These features make it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Specifically, the sulfonamide functional group is well-known for its role in drug design, often contributing to enhanced binding affinity and selectivity towards biological targets. The 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide molecule represents a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide is its potential application in oncology research. Pyrazole sulfonamides have shown promise as kinase inhibitors and other targeted therapies. For instance, recent studies have highlighted the inhibitory effects of pyrazole derivatives on various kinases involved in cancer cell proliferation and survival. The structural features of 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide, particularly the sulfonamide group and cyclopropyl moiety, may contribute to its ability to interact with these kinases effectively.

Furthermore, the compound's chemical stability under physiological conditions makes it a suitable candidate for further pharmacokinetic studies. Researchers are investigating how modifications to the pyrazole core can improve bioavailability and reduce metabolic degradation. The N-ethyl substituent at the 1-position of the pyrazole ring may play a crucial role in modulating these properties by influencing both lipophilicity and solubility.

The synthesis of 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also allow for structural diversification, enabling researchers to explore analogues with enhanced biological activity.

In vitro studies have begun to unravel the mechanism of action of 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide. Initial experiments suggest that it may exert its effects by inhibiting specific enzymes or binding to particular receptor sites. For example, preliminary data indicate potential interactions with serine/threonine kinases, which are implicated in various signaling pathways relevant to cancer biology. The sulfonamide group is particularly noteworthy for its ability to form hydrogen bonds with amino acid residues in protein targets, thereby enhancing binding affinity.

The pharmacological profile of 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide is further being explored through high-throughput screening (HTS) campaigns. These efforts aim to identify new therapeutic applications and refine lead compounds for clinical development. The cyclopropyl group's unique electronic properties may contribute to selective binding interactions with biological targets, making it a valuable feature in drug design.

From a computational chemistry perspective, molecular modeling techniques are being utilized to predict how 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole-5-sulfonamide interacts with its biological targets at the atomic level. These studies provide insights into binding modes and can guide modifications to improve potency and selectivity. Additionally, computational methods are helping researchers optimize synthetic routes by predicting reaction outcomes before experimental trials.

The regulatory landscape for novel pharmaceutical compounds like 3-cyclopropyl-N-ethyl-1-methyl-1H-pyrazole -5-sulfonamide is stringent but well-established. Researchers must navigate rigorous preclinical testing protocols before advancing to human clinical trials. Safety assessments, pharmacokinetic studies, and toxicity evaluations are critical components of this process. The compound's unique structure necessitates thorough characterization to ensure its safety and efficacy in therapeutic applications.

Future directions for research on 3-cyclopropyl-N -ethyl - 1 -methyl - 1 H -pyrazole - 5 -sulfonamide include exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. Its ability to modulate multiple biological pathways suggests broad therapeutic utility beyond oncology alone. Furthermore, green chemistry principles are being incorporated into synthetic methodologies to reduce environmental impact while maintaining high yields and purity standards.

In conclusion, 3 - cyclo propyl - N - ethyl - 1 -methyl - 1 H -py ra z ole - 5 -s ulfon am ide (CAS No . 2137789 - 80 - 9) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary biological activity , make it an exciting candidate for further investigation . As research continues to uncover new therapeutic applications , this compound holds great promise as a valuable tool in modern medicine . p >